Cas no 94277-85-7 (Tripropylammonium p-toluenesulphonate)

Tripropylammonium p-toluenesulphonate structure
94277-85-7 structure
Product Name:Tripropylammonium p-toluenesulphonate
CAS No:94277-85-7
MF:C16H29NO3S
MW:315.471363782883
CID:805817
PubChem ID:21903187
Update Time:2025-04-19

Tripropylammonium p-toluenesulphonate Chemical and Physical Properties

Names and Identifiers

    • Tripropylammonium p-toluenesulphonate
    • 4-methylbenzenesulfonate,tripropylazanium
    • SCHEMBL5875230
    • NS00092628
    • EINECS 304-669-2
    • DTXSID80241378
    • 94277-85-7
    • Inchi: 1S/C9H21N.C7H8O3S/c1-4-7-10(8-5-2)9-6-3;1-6-2-4-7(5-3-6)11(8,9)10/h4-9H2,1-3H3;2-5H,1H3,(H,8,9,10)
    • InChI Key: CAHOMLASTRRCCB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[NH+](CCC)(CCC)CCC

Computed Properties

  • Exact Mass: 398.387229
  • Monoisotopic Mass: 398.387229
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 22
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4

Experimental Properties

  • Boiling Point: 438.9°Cat760mmHg
  • Flash Point: 219.2°C
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